BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Disperse
Red 278 in Digital Textile Printing

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Disperse Red 278

Cat. No.: B15554066

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Disperse Red 278 in
digital textile printing, with a focus on applications for polyester fabrics. The information is
intended to guide researchers and scientists in developing and utilizing this dye for high-
performance textile applications.

Introduction

Disperse Red 278 is a monoazo disperse dye with the chemical formula C22H25Ns0O7 and CAS
number 68248-10-2.[1][2] It is characterized by its brilliant red shade and is primarily used for
the dyeing and printing of polyester and its blends.[1][3][4] Its application in digital textile
printing, particularly through dye sublimation and direct-to-fabric methods, is of significant
interest due to the growing demand for customized and high-quality printed textiles. This
document outlines the key properties, ink formulation guidelines, printing protocols, and safety
considerations for Disperse Red 278.

Physicochemical Properties and Performance Data

A successful digital textile printing process relies on the precise control of the physicochemical
properties of the ink and the resulting performance of the printed fabric. The following tables
summarize key data for Disperse Red 278.

Table 1: General Properties of Disperse Red 278
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Property Value Reference
C.l. Name Disperse Red 278 [1]
CAS Number 68248-10-2 [11[21[5]
Molecular Formula C22H25Ns07 [11[2][5]
Molecular Weight 471.46 g/mol [1112]
Appearance Red crystalline powder [4]
Chemical Class Monoazo [1112]
Table 2: Typical Ink Formulation Properties for Disperse Dyes
Property Target Value Significance Reference
Affects jetting
Viscosity (at 25°C) 2.0-4.0 mPas performance and drop
formation.
Influences drop
Surface Tension 30 - 40 mN/m spreading and
substrate wetting.
Critical for preventing
Particle Size (D50) <150 nm nozzle clogging and
ensuring stability.
Affects ink stability
and interaction with
pH 7.0-9.0

printhead

components.

Table 3: Color Fastness Properties of Disperse Red 278 on Polyester
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Fastness Test Rating (Scale 1-5) Standard (Typical) Reference
Light Fastness (Xenon

5-6 ISO 105-B02 [6]
Arc)
Washing Fastness 4-5 ISO 105-C06 [6]
Sublimation Fastness 4-5 ISO 105-P0O1 [6]
Rubbing Fastness

4-5 ISO 105-X12 [6]
(Dry)
Rubbing Fastness

4-5 ISO 105-X12 [6]

(Wet)

Experimental Protocols

The following protocols provide a general framework for the preparation of a Disperse Red
278 nano-ink and its application in digital textile printing on polyester. These should be
considered as starting points and may require optimization based on specific equipment and
substrate characteristics.

Preparation of Disperse Red 278 Nano-Ink

This protocol is adapted from a method for preparing disperse dye nano-inks and is a
representative procedure.

Materials:

Disperse Red 278 powder

o Dispersant (e.g., naphthalene sulfonic acid-formaldehyde condensate)

e Humectant (e.g., diethylene glycol or glycerol)

» Defoamer (e.g., organosilicon-based)

e Deionized water

e pH adjuster (e.g., triethanolamine)
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e Zirconia beads (0.4-0.6 mm diameter)
Equipment:

o High-speed disperser or planetary ball mill
o Magnetic stirrer

e pH meter

o Particle size analyzer

e Viscometer

e Tensiometer

e Vacuum filtration system with 0.22 um membrane
Procedure:

o Preparation of the Mill Base:

o In a suitable container, combine Disperse Red 278 (e.g., 10-15 wt%), dispersant (e.g., 5-
10 wt%), a portion of the humectant (e.g., 10-15 wt%), and deionized water (e.g., 60-75
wit%).

o Add zirconia beads as the grinding medium. The weight ratio of the dye to the grinding
medium should be approximately 1:4 to 1:10.

o Mill the mixture in a planetary ball mill or a high-speed disperser at a high speed (e.g., 800
rpm) for several hours (e.g., 3-6 hours) until the desired particle size is achieved. Monitor
the particle size distribution periodically.

e Ink Formulation:

o Transfer the mill base to a separate vessel.

© 2025 BenchChem. All rights reserved. 4/11 Tech Support


https://www.benchchem.com/product/b15554066?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Under constant stirring, add the remaining humectant, a small amount of defoamer (e.g.,
0.1-0.5 wt%), and any other functional additives.

o Adjust the pH of the ink to the target range (e.g., 7.0-9.0) using a suitable pH adjuster.

o Continue stirring until a homogeneous dispersion is obtained.

e Purification and Characterization:

o Filter the formulated ink through a 0.22 pum membrane using a vacuum filtration system to
remove any large particles or agglomerates.

o Characterize the final ink for its viscosity, surface tension, particle size distribution, and pH
to ensure it meets the specifications for the intended inkjet printer.

Digital Textile Printing and Fixation

Materials:

e Prepared Disperse Red 278 nano-ink

e 100% Polyester fabric, pre-treated for digital printing

 Digital textile printer with a suitable printhead (e.g., piezoelectric)

Equipment:

Digital textile printer

Heat press or steamer

Washing equipment (e.g., laboratory-scale washing machine)

Spectrophotometer for color measurement
Procedure:

e Substrate Preparation:
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o Ensure the polyester fabric is clean, dry, and free from any impurities. For direct-to-fabric
printing, the fabric should be pre-treated with a coating that enhances print definition and
color yield.

 Digital Printing:

o Load the Disperse Red 278 nano-ink into the designated ink channel of the digital textile
printer.

o Set the printing parameters, such as resolution (e.g., 720x720 dpi), ink droplet size, and
printing speed, according to the desired print quality and fabric type.

o Print the desired design onto the polyester fabric.
e Drying:

o Allow the printed fabric to air dry or use a low-temperature inline dryer to evaporate the
water and solvents from the ink.

» Fixation (Sublimation):

o Using a Heat Press (for transfer or direct printing): Place the printed fabric in a heat press.
Typical conditions for polyester are 180-210°C for 30-60 seconds. The exact temperature
and time will depend on the fabric thickness and ink formulation.

o Using a Steamer (for direct printing): Pass the printed fabric through a high-temperature
steamer. For disperse dyes on polyester, superheated steam at 170-180°C for 6-8 minutes
is a common practice.

o Post-Treatment (Washing):

o After fixation, wash the printed fabric to remove any unfixed dye and auxiliary chemicals. A
typical washing process involves a rinse in cold water, followed by a wash with a non-ionic
detergent at 60-70°C, and then further rinsing until the water runs clear.

e Drying:

o Dry the washed fabric in an oven or a stenter.
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o Evaluation:

o Evaluate the color strength (K/S value), color fastness (to light, washing, and rubbing
according to ISO standards), and print quality (sharpness, color vibrancy) of the final
printed fabric.

Visualizations
Digital Textile Printing Workflow
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Caption: Workflow for digital textile printing with Disperse Red 278.
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Caption: Mechanism of Disperse Red 278 fixation on polyester.

Safety and Handling

Disperse Red 278, like other disperse dyes, should be handled with appropriate safety
precautions.
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e Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat. In case
of significant dust generation, use respiratory protection.

e Handling: Avoid creating dust. Use in a well-ventilated area.

e Storage: Store in a cool, dry place away from direct sunlight and sources of ignition. Keep
containers tightly closed.

o Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

For detailed safety information, refer to the specific Safety Data Sheet (SDS) provided by the
manufacturer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. worlddyevariety.com [worlddyevariety.com]

2. Disperse Red 278 Red C-4G 200% Textile Disperse Dyes - Disperse Red 278 and Red C-
4G [orienchem.en.made-in-china.com]

e 3. pubs.acs.org [pubs.acs.org]
e 4. colorkem.com [colorkem.com]

» 5.68248-10-2 CAS MSDS (Disperse Red 278) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

e 6.68248-10-2 | Disperse Red 278 Red P-4G | Colorcom Group [colorcominternational.com]

 To cite this document: BenchChem. [Application Notes and Protocols for Disperse Red 278
in Digital Textile Printing]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15554066#disperse-red-278-application-in-digital-
textile-printing]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b15554066?utm_src=pdf-custom-synthesis
http://www.worlddyevariety.com/disperse-dyes/disperse-red-278.html
https://orienchem.en.made-in-china.com/product/FZLagfxugWki/China-Disperse-Red-278-Red-C-4G-200-Textile-Disperse-Dyes.html
https://orienchem.en.made-in-china.com/product/FZLagfxugWki/China-Disperse-Red-278-Red-C-4G-200-Textile-Disperse-Dyes.html
https://pubs.acs.org/doi/10.1021/acs.langmuir.4c01586
https://www.colorkem.com/disperse-red-278-68248-10-2-product/
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2968807.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2968807.aspx
https://www.colorcominternational.com/products/detail/4259.html
https://www.benchchem.com/product/b15554066#disperse-red-278-application-in-digital-textile-printing
https://www.benchchem.com/product/b15554066#disperse-red-278-application-in-digital-textile-printing
https://www.benchchem.com/product/b15554066#disperse-red-278-application-in-digital-textile-printing
https://www.benchchem.com/product/b15554066#disperse-red-278-application-in-digital-textile-printing
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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